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Compound of Interest

Pyrazin-2-ylmethyl!
Compound Name:
methanesulfonate

Cat. No.: B8498434

Get Quote

Executive Summary

(Pyrazin-2-yl)methyl methanesulfonate (also known as pyrazin-2-ylmethyl mesylate) is a highly
reactive electrophile used to introduce the pyrazin-2-ylmethyl moiety into pharmacophores.[2] It
serves as a superior alternative to (pyrazin-2-yl)methyl halides due to its tunable reactivity and
the avoidance of halogenated waste, though its thermal instability necessitates specific
handling protocols. It is widely employed in the synthesis of PD-1/PD-L1 inhibitors, APJ
receptor agonists, and various antimycobacterial agents.[1]

Part 1: Chemical Identity & Physiochemical Profile
Identifiers
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Parameter Detail

Chemical Name (Pyrazin-2-yl)methyl methanesulfonate
CAS Number 73763-95-8

IUPAC Name Pyrazin-2-ylmethyl methanesulfonate
Molecular Formula CeHsN203S

Molecular Weight 188.20 g/mol

SMILES CS(=0)(=0)OCC1=CN=CC=N1

Computed from structure:[2]
InChlKey ZBJSWCJOMVZDKE-UHFFFAOYSA-N

(Analogous to chloride)

Physical Properties & Stability[1]

o Appearance: Typically an off-white to yellow oil or low-melting solid.
 Solubility: Soluble in dichloromethane (DCM), chloroform, ethyl acetate, and THF.[1]

 Stability Profile:High Alert. Like many electron-deficient "benzylic" mesylates, this compound
is prone to hydrolysis and thermal decomposition.[1] It is frequently generated in situ or used
immediately after isolation without prolonged storage.

o Storage: If isolation is necessary, store at -20°C under inert atmosphere (Ar/Nz2).

Part 2: Synthesis & Preparation Protocols|2]
Strategic Route: Mesylation of (Pyrazin-2-yl)methanol

The standard preparation involves the nucleophilic attack of (pyrazin-2-yl)methanol on
methanesulfonyl chloride (MsCI) in the presence of a non-nucleophilic base.

Reagents:
e Precursor: (Pyrazin-2-yl)methanol [CAS: 6705-33-5]
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o Reagent: Methanesulfonyl chloride (MsCI) [CAS: 124-63-0]
o Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

e Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Protocol:

o Setup: Charge a flame-dried round-bottom flask with (Pyrazin-2-yl)methanol (1.0 equiv) and
anhydrous DCM (0.2 M concentration).

e Cooling: Cool the solution to 0°C using an ice/water bath.
o Base Addition: Add Triethylamine (1.5 equiv) dropwise.

o Activation: Add Methanesulfonyl chloride (1.2 equiv) dropwise over 15 minutes, maintaining
the internal temperature below 5°C.

e Reaction: Stir at 0°C for 30—60 minutes. Monitor by TLC (or LCMS) for the disappearance of
the alcohol.

o Note: The product is often less polar than the starting alcohol.

e Workup (Critical):

o

Quench with cold saturated aqueous NaHCOs.

o

Extract rapidly with DCM (2x).[1]

[¢]

Wash combined organics with cold brine.

[¢]

Dry over anhydrous Na=SOa4 and concentrate in vacuo at <30°C (do not heat).

e Usage: The resulting crude yellow oil is typically >90% pure and should be used immediately
in the subsequent alkylation step to avoid decomposition.

Part 3: Reactivity & Applications[2]
Mechanism of Action
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The methanesulfonate group functions as an excellent leaving group (

of conjugate acid
), activating the methylene position for

substitution. The electron-deficient pyrazine ring makes the methylene protons slightly acidic,
but primarily it destabilizes the developing carbocation character in

pathways, favoring direct displacement.[1]

Key Transformations

The compound is a "linchpin" used to attach the pyrazine ring to:
e Thiols: To form thioethers (e.g., APJ receptor agonists).[1]
e Amines: To form secondary/tertiary amines (e.g., Kinase inhibitors).[1]

e Phenols/Alcohols: To form ethers.

Visualized Workflows
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Figure 1: Synthesis and divergent reactivity profile of (Pyrazin-2-yl)methyl mesylate.
Part 4: Safety & Handling (E-E-A-T)[1]

Genotoxicity Alert

Alkyl mesylates are structural alerts for genotoxicity (potential alkylating agents of DNA).[1]

e Handling: Use double gloves, a fume hood, and dedicated glassware.[1]
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o Decontamination: Treat waste streams with dilute NaOH or aqueous ammonia to hydrolyze
residual mesylate before disposal.

Thermal Hazards[1]

e Do not distill this compound.[1]
» Concentrate solutions at low temperature (<30°C).[1]
» Exothermic decomposition may occur if heated neat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. scbt.com [scbt.com]

e To cite this document: BenchChem. [Technical Monograph: (Pyrazin-2-yl)methyl
Methanesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8498434/docs#technical-monograph-pyrazin-2-yl-
methyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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